Cas no 63967-02-2 (3-(Hexadecanoylamino)propyl-trimethylazanium)

• Product Name: 3-(Hexadecanoylamino)propyl-trimethylazanium
• CAS No: 63967-02-2
• MF: C₂₂H₄₇N₂O
• MW: 355.621386766434
• CID: 2791720
• PubChem ID: 171017
• Update Time: 2025-04-21

3-(Hexadecanoylamino)propyl-trimethylazanium Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1266431
• CHEMBL3040964
• DTXSID00276607
• 63967-02-2
• Amidopropyl alkyl trimethylammonium compound C16 (apATMAC C16)
• 3-(Hexadecanoylamino)propyl-trimethylazanium

• Inchi： 1S/C22H46N2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22(25)23-20-18-21-24(2,3)4/h5-21H2,1-4H3/p+1
• InChI Key： OJEDLJOFFJSLLI-UHFFFAOYSA-O
• SMILES： O=C(CCCCCCCCCCCCCCC)NCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 355.368839127Da
• Monoisotopic Mass: 355.368839127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 29.1Ų